6-Ethyl-2-(2-thienyl)quinoline-4-carbonyl chloride
Overview
Description
Scientific Research Applications
Photovoltaic Properties and Device Fabrication
In the domain of photovoltaic devices, similar quinoline derivatives have been investigated for their potential in organic-inorganic photodiode fabrication. The photovoltaic properties of these compounds, when deposited via thermal evaporation techniques, have been characterized, revealing notable photovoltaic behavior in dark and under illumination conditions. This research points toward the utility of such compounds in enhancing the performance of photodiodes and potentially other optoelectronic devices (Zeyada, El-Nahass, & El-Shabaan, 2016).
Catalysis in Polymerization Processes
The catalytic capabilities of quinoline derivatives have been explored, with findings indicating their effectiveness in olefin polymerization processes. Studies on chromium(III) complexes that incorporate quinoline structures have demonstrated high activity and temperature stability, making them valuable catalysts for ethylene polymerization. This suggests the potential of 6-Ethyl-2-(2-thienyl)quinoline-4-carbonyl chloride related compounds in industrial polymer production processes (Enders, Fernandez, Ludwig, & Pritzkow, 2001).
Advanced Material Synthesis
Further investigations into the chemistry of quinoline derivatives have led to the synthesis of novel heterocyclic compounds with potential applications in materials science. For example, the synthesis of fused quinoline heterocycles has been reported, offering new avenues for the development of materials with unique electronic and photophysical properties. Such research underscores the versatility of quinoline derivatives in synthesizing complex molecules for various scientific and technological applications (Mekheimer, Sadek, El-Nabi, Mohamed, Ebraheem, & Smith, 2005).
properties
IUPAC Name |
6-ethyl-2-thiophen-2-ylquinoline-4-carbonyl chloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H12ClNOS/c1-2-10-5-6-13-11(8-10)12(16(17)19)9-14(18-13)15-4-3-7-20-15/h3-9H,2H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FVCCQQVZWYJFGG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC2=C(C=C1)N=C(C=C2C(=O)Cl)C3=CC=CS3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H12ClNOS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
301.8 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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